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Compound of Interest

Compound Name: ATTO 465

Cat. No.: B15556038 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of the fluorescent dye ATTO 465.

ATTO 465 is a fluorescent label known for its strong absorption, high fluorescence quantum

yield, and stability.[1] As with any chemical, proper handling and personal protective equipment

(PPE) are paramount to ensure laboratory safety. This guide provides detailed procedures for

the safe use and disposal of ATTO 465, empowering you to conduct your research with

confidence.

Personal Protective Equipment (PPE) at a Glance
When working with ATTO 465, particularly in its solid form, a risk assessment should be

conducted to determine the appropriate level of PPE. The following table summarizes the

recommended PPE for handling this dye.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Glasses or Goggles

Must be marked with "Z87" to

signify adherence to ANSI

Z87.1 standards.[2] Side

shields are required to provide

protection from splashes and

airborne particles.[2]

Face Shield

Recommended when there is

a significant risk of splashing,

to be worn in conjunction with

safety glasses or goggles.[3][4]

Hand Protection Disposable Nitrile Gloves

Provide protection against

incidental contact.[2] Gloves

should be promptly removed

and replaced after any contact

with the chemical.[2] Consider

double-gloving for added

protection.[2]

Respiratory Protection Dust Mask

A dust mask, such as an N95

respirator, is recommended

when handling the solid,

powdered form of ATTO 465 to

prevent inhalation.[5]

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect skin and clothing from

contamination.[2][3]

Closed-toe Shoes
Required to protect the feet

from potential spills.[2][4]

Long Pants
Should be worn to cover

exposed skin on the legs.[2][3]
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Operational Plan: From Receipt to Disposal
A systematic approach to handling ATTO 465 minimizes risks and ensures the integrity of your

experiments.

Receiving and Storage
Inspect: Upon receipt, visually inspect the vial for any signs of damage or leakage.

Storage: The product is typically shipped at ambient temperature.[6][7] Upon receipt, it

should be stored at -20°C, protected from moisture and light.[6][7]

Equilibration: Before opening, the vial must be allowed to equilibrate to room temperature to

prevent moisture condensation.[6][7]

Handling and Preparation of Solutions
Designated Area: All handling of ATTO 465 should be performed in a designated area, such

as a chemical fume hood, especially when working with the solid form or preparing stock

solutions.

Solubility: ATTO 465 is soluble in polar solvents like dimethylformamide (DMF) and

dimethylsulfoxide (DMSO).[6][7]

Solution Preparation: When preparing solutions, add the solvent to the dye slowly to avoid

generating dust. For derivatives like NHS-esters and maleimides, use anhydrous and amine-

free solvents and prepare the solutions immediately before use.[6][7]

Experimental Workflow
The following diagram illustrates the general workflow for handling ATTO 465 in a laboratory

setting.
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ATTO 465 Handling Workflow
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Caption: Workflow for the safe handling of ATTO 465 from receipt to disposal.
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Disposal Plan: Responsible Waste Management
Proper disposal of ATTO 465 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation
All materials that have come into contact with ATTO 465 should be treated as chemical waste

and segregated from regular trash.[5] This includes:

Solid Waste: Unused or expired solid ATTO 465, contaminated pipette tips, microcentrifuge

tubes, gloves, and paper towels.[5]

Liquid Waste: Concentrated stock solutions and dilute aqueous solutions from experiments.

[5]

Contaminated Labware: Gels and other labware that have been in contact with the dye.[5]

Waste Collection and Labeling
Containers: Use designated, clearly labeled, and sealed hazardous waste containers made

of a material compatible with the solvents used (e.g., high-density polyethylene for DMSO or

DMF solutions).[5]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "ATTO 465".

Disposal Procedure
Quenching (for NHS-esters): For aqueous solutions containing reactive NHS-esters, ensure

the solution's pH is between 7 and 8.5 and allow it to stand for several hours to ensure

complete hydrolysis before collection.[5]

Institutional Protocols: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of your hazardous waste.[5] Always follow

your institution's specific protocols for waste accumulation, storage, and pickup.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15556038?utm_src=pdf-body
https://www.benchchem.com/product/b15556038?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Atto_565_NHS_Ester_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b15556038?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Atto_565_NHS_Ester_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Atto_565_NHS_Ester_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Atto_565_NHS_Ester_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Atto_565_NHS_Ester_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b15556038?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Atto_565_NHS_Ester_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Atto_565_NHS_Ester_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Atto_565_NHS_Ester_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these guidelines, you can create a safe working environment and contribute to

responsible scientific practices. Always consult the most recent Safety Data Sheet (SDS) from

the manufacturer for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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